Cas no 895014-24-1 (N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 895014-24-1
• MF: C₂₂H₁₆FN₃O₃S
• MW: 421.444147109985
• CID: 6434638
• PubChem ID: 16032360
• Update Time: 2025-07-08

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• AB01277547-01
• NCGC00136493-01
• AKOS002065610
• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• NCGC00136493-02
• 895014-24-1
• HMS1904G04
• N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• CHEMBL1900333
• N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• G856-7006
• SR-01000020846-1
• F2515-1373
• SR-01000020846
• AKOS021721384
• 1,4-Benzodioxin-2-carboxamide, N-(4-fluoro-2-benzothiazolyl)-2,3-dihydro-N-(3-pyridinylmethyl)-

• Inchi： 1S/C22H16FN3O3S/c23-15-6-3-9-19-20(15)25-22(30-19)26(12-14-5-4-10-24-11-14)21(27)18-13-28-16-7-1-2-8-17(16)29-18/h1-11,18H,12-13H2
• InChI Key： JYIRNWDZAXOPBE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(N(C1=NC2=C(F)C=CC=C2S1)CC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 421.08964072g/mol
• Monoisotopic Mass: 421.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 606.7±65.0 °C(Predicted)
• pka: 4.33±0.12(Predicted)

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 895014-24-1)

N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with the CAS number 895014-24-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic structures, designed to interact with biological targets in a highly specific manner. The presence of both benzothiazole and benzodioxine moieties, coupled with the incorporation of fluorine and pyridine substituents, endows this compound with unique physicochemical properties that make it a promising candidate for further exploration in drug discovery.

The benzothiazole core is a well-established scaffold in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its potential as an antimicrobial, anti-inflammatory, and anticancer agent. The introduction of a fluorine atom at the 4-position of the benzothiazole ring enhances its metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic success.

The pyridine moiety in the compound further contributes to its pharmacological profile. Pyridine derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Specifically, the 3-pyridyl group in this compound may interact with pyridine-binding pockets on proteins such as kinases and transcription factors, which are often implicated in various disease pathways. The combination of these structural features suggests that N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide could exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

In recent years, there has been a surge in research focused on developing small molecules that can modulate epigenetic mechanisms. Epigenetic drugs have emerged as a promising class of therapeutics for conditions such as cancer and neurological disorders. The benzodioxine scaffold is particularly interesting in this context, as it has been shown to interact with enzymes involved in epigenetic regulation. For instance, studies have demonstrated that benzodioxine derivatives can influence histone deacetylase (HDAC) activity, thereby altering chromatin structure and gene expression. The presence of both benzothiazole and benzodioxine moieties in N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide suggests that it may have dual epigenetic effects, potentially enhancing its therapeutic efficacy.

The fluorine atom at the 4-position of the benzothiazole ring is another critical feature that contributes to the compound's potential as a drug candidate. Fluorinated aromatic compounds are known for their improved bioavailability and metabolic stability. This modification can prevent rapid degradation by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of the drug in vivo. Additionally, fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole forces with biological targets. These properties make fluorinated compounds particularly attractive for drug development.

The pyridin-3-ylmethyl group in the compound adds another layer of complexity to its pharmacological profile. This group can serve as a linker between different pharmacophoric regions, facilitating optimal spatial orientation relative to biological targets. Moreover, the pyridine nitrogen can engage in hydrogen bonding interactions with polar residues on proteins or nucleic acids, further stabilizing the binding complex. These interactions are crucial for achieving high selectivity and potency.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole ring through cyclization reactions involving sulfur-containing precursors, followed by functionalization at the 4-position with fluorine atoms via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the pyridinylmethyl group typically involves reductive amination or Buchwald-Hartwig coupling reactions.

The physicochemical properties of this compound have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its molecular structure and dynamics. Additionally， computational methods such as molecular modeling have been employed to predict how this compound might interact with biological targets at an atomic level. These computational studies have helped identify key binding residues and predicted binding affinities.

In vitro studies have begun to explore the biological activity of N-(4-fluoro-1,3-benzothiazol-2-yi-N-(troduction) into various cell lines and enzymatic assays. Preliminary results suggest that it exhibits inhibitory activity against several target enzymes relevant to cancer progression. For example， it has shown promise in inhibiting kinases such as EGFR (epidermal growth factor receptor) which are overexpressed in many solid tumors. Furthermore， preliminary data indicate that it may modulate HDAC activity， suggesting potential therapeutic benefits for conditions associated with aberrant epigenetic regulation.

The development of N-(dihydro) into clinical candidates requires further investigation into its pharmacokinetic properties. Studies evaluating its absorption， distribution， metabolism， excretion (ADME) profiles will be essential for understanding how it behaves within vivo. Additionally， toxicity studies will need to be conducted to assess any potential side effects associated with long-term use. These studies will provide critical information for determining whether this compound is suitable for further development into a therapeutic agent.

The integration of computational chemistry techniques into drug discovery workflows has significantly accelerated the identification and optimization of novel compounds like N-(dihydro). By leveraging high-throughput virtual screening (HTVS) platforms， researchers can rapidly evaluate thousands of compounds against biological targets， identifying those with high binding affinity. Machine learning models trained on large datasets have also been employed to predict pharmacokinetic properties， further streamlining the drug development process. These advancements highlight how interdisciplinary approaches can enhance our ability to discover effective therapeutics.

In conclusion， N-(dihydro) represents an exciting opportunity for therapeutic intervention due to its unique structural features。 Its combination of heterocyclic scaffolds， fluorinated aromatic rings， and pyridine substituents endows it with multifaceted pharmacological properties. Preliminary studies suggest potential applications in oncology， neurology， and other areas where epigenetic modulation is emerging as a key therapeutic strategy. While further research is needed to fully elucidate its therapeutic potential， this compound exemplifies how innovative molecular design can lead to novel treatments targeting complex disease mechanisms.